Cas no 62664-62-4 (ethyl 2,4,5-trimethylfuran-3-carboxylate)
62664-62-4 structure
Product Name:ethyl 2,4,5-trimethylfuran-3-carboxylate
CAS No:62664-62-4
MF:C10H14O3
MW:182.216363430023
MDL:MFCD21101572
CID:436134
PubChem ID:12346982
Update Time:2025-04-19
ethyl 2,4,5-trimethylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 2,4,5-trimethyl-, ethyl ester
- ethyl 2,4,5-trimethylfuran-3-carboxylate
- SCHEMBL11152089
- 2,3,5-trimethyl-4-furoic ethyl ester
- 2,4,5-Trimethyl-3-carbethoxyfuran
- AKOS009166962
- NRNCYKJWCUYOBK-UHFFFAOYSA-N
- 62664-62-4
- DTXSID30492858
-
- MDL: MFCD21101572
- Inchi: 1S/C10H14O3/c1-5-12-10(11)9-6(2)7(3)13-8(9)4/h5H2,1-4H3
- InChI Key: NRNCYKJWCUYOBK-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OCC)C(C)=C1C
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
ethyl 2,4,5-trimethylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-311998-1.0g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 1.0g |
$657.0 | 2023-02-26 | ||
| Enamine | EN300-311998-2.5g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 2.5g |
$1360.0 | 2023-09-05 | ||
| Enamine | EN300-311998-5.0g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 5.0g |
$1723.0 | 2023-02-26 | ||
| Enamine | EN300-311998-10.0g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 10.0g |
$2166.0 | 2023-02-26 | ||
| Enamine | EN300-311998-1g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 1g |
$657.0 | 2023-09-05 | ||
| Enamine | EN300-311998-5g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 5g |
$1723.0 | 2023-09-05 | ||
| Enamine | EN300-311998-10g |
ethyl 2,4,5-trimethylfuran-3-carboxylate |
62664-62-4 | 10g |
$2166.0 | 2023-09-05 |
ethyl 2,4,5-trimethylfuran-3-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
62664-62-4 (ethyl 2,4,5-trimethylfuran-3-carboxylate) Related Products
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